Cas no 1251923-75-7 (6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride)

• Product Name: 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride
• CAS No: 1251923-75-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 4582055
• Update Time: 2025-11-05

6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride

• Inchi： 1S/C8H10N2O2.ClH/c1-10(2)7-4-3-6(5-9-7)8(11)12;/h3-5H,1-2H3,(H,11,12);1H
• InChI Key： HKTUVDWRYSARIR-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(N(C)C)C=C1)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride

Comprehensive Overview of 6-(Dimethylamino)pyridine-3-carboxylic Acid Dihydrochloride (CAS No. 1251923-75-7)

6-(Dimethylamino)pyridine-3-carboxylic acid dihydrochloride (CAS 1251923-75-7) is a highly specialized chemical compound widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, often abbreviated as DMAP-3-COOH·2HCl, serves as a critical intermediate in the development of active pharmaceutical ingredients (APIs) and advanced materials. Its unique structural properties, including the dimethylamino and carboxylic acid functional groups, make it a versatile building block for nucleophilic catalysis and peptide coupling reactions.

In recent years, the demand for 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride has surged due to its applications in drug discovery and bioconjugation. Researchers are particularly interested in its role in synthesizing small-molecule inhibitors and fluorescent probes, which are pivotal in cancer research and diagnostic imaging. The compound's solubility in aqueous and organic solvents further enhances its utility in high-throughput screening (HTS) and combinatorial chemistry.

From an industrial perspective, CAS 1251923-75-7 is valued for its stability and reactivity under mild conditions. Its dihydrochloride form ensures improved handling and storage compared to its free base counterpart. This attribute aligns with the growing emphasis on green chemistry and sustainable manufacturing practices, as it minimizes waste and reduces the need for harsh reagents. Companies specializing in custom synthesis and contract research frequently incorporate this compound into their portfolios to meet client demands for high-purity intermediates.

The synthesis of 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride typically involves multi-step organic reactions, including amination, ester hydrolysis, and salt formation. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These quality control measures are essential for applications in GMP-compliant environments, where regulatory standards are stringent.

Emerging trends in precision medicine and targeted drug delivery have further amplified the relevance of this compound. For instance, its derivatives are explored as linkers in antibody-drug conjugates (ADCs), a cutting-edge therapeutic modality. Additionally, the compound's pyridine core is investigated for its potential in metal-organic frameworks (MOFs), which are gaining traction in catalysis and gas storage applications.

In summary, 6-(dimethylamino)pyridine-3-carboxylic acid dihydrochloride (CAS 1251923-75-7) represents a cornerstone in modern chemical research. Its multifaceted applications, coupled with its compatibility with automated synthesis platforms, position it as a valuable asset for academia and industry alike. As scientific inquiries into molecular design and functional materials evolve, this compound is poised to remain at the forefront of innovation.